Cas no 79067-61-1 (2-iminobutanedioic acid)

• Product name: 2-iminobutanedioic acid
• CAS No: 79067-61-1
• MF: C₄H₅NO₄
• MW: 131.086801290512
• CID: 984511
• PubChem ID: 796

2-iminobutanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-iminobutanedioic acid
• 2-Iminobutandis?ure
• 2-Iminosuccinic acid
• Acide 2-iminosuccinique
• butanedioic acid, 2-imino-
• imino-Butanedioic acid
• DTXSID30868498
• CHEBI:50616
• Q18351121
• 2-AZANYLIDENEBUTANEDIOIC ACID
• LMFA01170110
• Iminoaspartic acid
• alpha-iminosuccinate
• QHW8YF5XND
• 79067-61-1
• 2-imino-butanedioic acid
• NS00123804
• iminosuccinic acid
• iminoaspartate
• SCHEMBL2230776
• imino-Butanedioate
• iminosuccinate
• UNII-QHW8YF5XND
• Butanedioic acid, imino-
• C05840
• NAMN
• Iminobutanedioic acid
• alpha-Iminosuccinic acid

• Inchi： InChI=1S/C4H5NO4/c5-2(4(8)9)1-3(6)7/h5H,1H2,(H,6,7)(H,8,9)
• InChI Key： NMUOATVLLQEYHI-UHFFFAOYSA-N
• SMILES： C(C(=N)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 131.022
• Monoisotopic Mass: 131.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.4A^2
• XLogP3: -0.5

Experimental Properties

• Density: 1.58
• Boiling Point: 348.9°C at 760 mmHg
• Flash Point: 164.8°C
• Refractive Index: 1.549

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives